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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233

An In-depth Technical Guide to Kresoxim-methyl (CAS: 143390-89-0)

Introduction

Kresoxim-methyl, with the CAS number 143390-89-0, is a broad-spectrum fungicide
belonging to the strobilurin class of chemicals.[1][2][3] Structurally related to strobilurin A, a
natural product of the wood-decaying fungus Strobilurus tenacellus, it is employed in
agriculture to control a wide range of fungal diseases on crops such as apples, pears, grapes,
cereals, and sugar beet.[1][4][5][6] Formulations of Kresoxim-methyl are available as water
dispersible granules (WG), suspension concentrates (SC), and suspo-emulsions (SE).[3] This
technical guide provides a comprehensive overview of its physicochemical properties,
mechanism of action, metabolic pathways, toxicology, and analytical methodologies for
researchers, scientists, and professionals in drug development.

Physicochemical Properties

Kresoxim-methyl is a white, crystalline solid with a mildly aromatic odor.[3][6] Its stability and
solubility are key factors in its environmental fate and application. It is stable in neutral to acidic
conditions but hydrolyzes in alkaline environments.[5]

Table 1: Physicochemical Properties of Kresoxim-methyl
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Property Value Source
methyl (2E)-2-methoxyimino-2-
[2-[(2-
IUPAC Name [7]
methylphenoxy)methyl]lphenyl]
acetate
Molecular Formula C18H19NOa4 [1][7]
Molecular Weight 313.35 g/mol [11[7118]
Melting Point 97.2-102.5 °C [31[6][7]

Vapor Pressure

2.3x107%Paat 20 °C

[7]

Density

1.258 g/cm3

[7]

LogP (Kow)

3.40

[6]7]

Water Solubility

2mg/L at 20 °C

[7]

Solubility in Organic Solvents (
g/100 mL)

n-heptane: 0.17; toluene: 11.1;
dichloromethane: 93.9;
methanol: 1.49; acetone: 21.7;

ethyl acetate: 12.3

[7]

Dissociation Constant (pKa)

pKa >2 and <12

[6]

Mechanism of Action

Kresoxim-methyl functions as a mitochondrial respiration inhibitor.[1][9] It specifically targets

the cytochrome bcl complex (also known as Complex Ill) in the fungal mitochondrial electron

transport chain.[1][2][4] By binding to the Quinone outside (Qo) site of cytochrome b, it blocks

electron transfer between cytochrome b and cytochrome c1.[1][9] This inhibition disrupts the

production of adenosine triphosphate (ATP), the primary energy currency of the cell, ultimately

leading to the cessation of fungal growth and spore germination.[1][9] Its activity is primarily

protective, curative, eradicative, and provides long-lasting residual disease control.[1][7]
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Mechanism of action of Kresoxim-methyl in the mitochondrial electron transport chain.

Metabolism and Degradation
Animal Metabolism

Studies in rats, goats, and hens show that Kresoxim-methyl is rapidly metabolized and
excreted.[2][10] Following oral administration in rats, the compound is absorbed, widely
distributed, and completely metabolized.[2] The primary routes of excretion are via bile into the
feces and in the urine.[2]

The biotransformation of Kresoxim-methyl involves several key reactions:

o Ester Hydrolysis: The most significant initial step is the cleavage of the methyl ester group to
form the corresponding carboxylic acid, metabolite 490M1 (BF 490-1).[6][10]

o Ether Bond Cleavage: Cleavage of the oxime ether and benzyl ether bonds occurs.[6][10]
o Hydroxylation: Hydroxylation of the phenoxy ring.[6]

o Oxidation: Oxidation of the aryl-methyl group to a benzyl alcohol and subsequently to a
carboxylic acid.[6]

o Conjugation: Formation of various conjugates.[10]
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Simplified metabolic pathway of Kresoxim-methyl in animals.

Environmental Fate

Kresoxim-methyl degrades relatively quickly in the environment. In soil, it has a short half-life
(DT50) of less than 5 days under aerobic conditions. The major degradation route is hydrolysis
to its acid metabolite (BF 490-1). This acid metabolite is more mobile but also degrades, with
reported DT50 values ranging from approximately 8 to 35 days in field studies.

In aquatic systems, Kresoxim-methyl rapidly hydrolyzes, especially under alkaline conditions,
and is also subject to photodegradation.[5] The photolytic half-life in water has been reported to
be around 10.3 hours under simulated sunlight.[11] Due to its rapid degradation, significant
accumulation in soil or bioaccumulation in aquatic organisms is not expected.

Table 2: Environmental Degradation Half-Lives (DT50)
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Medium Condition DT50 Value Source
Sall Aerobic < 3-5 days [12]

Soil (Acid Metabolite) Field Study ~8 - 35 days

Water Hydrolysis pH 5 (25 °C) 875 days [5][10]
Water Hydrolysis pH 7 (25 °C) 34 days [5][10]
Water Hydrolysis pH 9 (25 °C) 0.29 days [5][10]
Water Photolysis Simulated Sunlight ~10.3 hours [11]

Toxicological Profile

Kresoxim-methyl exhibits low acute toxicity via oral, dermal, and inhalation routes. It is not
classified as a skin or eye irritant, nor a skin sensitizer.

Table 3: Acute and Chronic Toxicity Data
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Study Type Species Route Value Source
Acute Oral LD50  Rat Oral > 5000 mg/kg bw
Acute Dermal
Rat Dermal > 2000 mg/kg bw
LD50
Acute Inhalation
Rat Inhalation > 5.6 mg/L
LC50
Carcinogenicity ] ) NOAEL: 9 mg/kg
Rat (Wistar) Diet [4]
(24-month) bw/day (males)
NOAEL
Developmental ]
o Rat (Wistar) Gavage (maternal): 1000 [4]
Toxicity
mg/kg bw/day
NOAEL (fetal):
Developmental i
o Rat (Wistar) Gavage 400 mg/kg [4]
Toxicity
bw/day
Reproductive ) NOAEL: 100
o Rat Diet [4]
Toxicity mg/kg bw/day
Acceptable Daily
Human - 0.4 mg/kg bw [13]

Intake (ADI)

In long-term studies with rats, high doses led to an increased incidence of liver cancer,
however, it is not considered a genotoxic carcinogen. The U.S. EPA has classified it as a
possible human carcinogen.[14]

Ecotoxicology

Kresoxim-methyl is highly toxic to fish and aquatic invertebrates like daphnids under acute
exposure conditions. However, its acid metabolite is practically non-toxic to fish. The compound
is practically non-toxic to birds and does not show significant adverse effects on earthworms or
soil microflora at typical application rates.

Table 4: Ecotoxicity Data
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Organism Test Type Endpoint Value (mgl/L) Source
Rainbow Trout 0.05 - 0.186

(Oncorhynchus 96-hr Acute LC50 (Geometric [13]
mykiss) Mean)

Zebrafish (Danio  96-hr Acute

_ LC50 0.224 mg/L [12][15]
rerio) (Larvae)
, 0.414-1.48
Carp (Cyprinus )
) 96-hr Acute LC50 (Geometric [13]
carpio)
Mean)
0.09-1.51
) EC50 )
Daphnia magna 48-hr Acute o (Geometric [13]
(Immobilisation)
Mean)
0.031-0.032
_ . NOEC _
Daphnia magna 21-day Chronic ) (Geometric [13]
(Reproduction)
Mean)

Analytical Methods and Experimental Protocols

The determination of Kresoxim-methyl residues in various matrices like soil, water, and crops
is crucial for regulatory monitoring and research. Common analytical techniques include Gas
Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Sample Preparation and Extraction Protocol (General)

A widely used protocol for residue analysis involves solvent extraction followed by a cleanup
step to remove interfering matrix components. The QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) method is often adapted for this purpose.

e Homogenization: A representative sample (e.g., 5-10 g of crop or soil) is homogenized.[16]

o Extraction: The sample is placed in a centrifuge tube with an appropriate volume of
acetonitrile (e.g., 10-20 mL).[17]
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e Salting-Out: Extraction is induced by adding salts, typically anhydrous magnesium sulfate
(MgSO0a4) and sodium chloride (NacCl), followed by vigorous shaking.[17]

o Centrifugation: The mixture is centrifuged to separate the organic layer from the aqueous
and solid phases.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile
supernatant is transferred to a tube containing a d-SPE sorbent (e.g., primary secondary
amine (PSA) to remove organic acids and C18 to remove lipids) and MgSOa. The tube is
vortexed and centrifuged.

o Final Extract: The final supernatant is collected, potentially evaporated and reconstituted in a
suitable solvent for analysis.

Instrumental Analysis

e Gas Chromatography (GC): Kresoxim-methyl can be analyzed by GC coupled with
sensitive detectors like an Electron Capture Detector (ECD) or a Nitrogen-Phosphorus
Detector (NPD).[18][19] Confirmation is often performed using GC-Mass Spectrometry (GC-
MS).[20]

o High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV detector or, for
higher sensitivity and selectivity, a tandem mass spectrometer (HPLC-MS/MS) is a common
method.[16][17][21] HPLC-MS/MS is particularly effective for complex matrices.[16][17]
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Generalized experimental workflow for Kresoxim-methyl residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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